Cas no 1283720-29-5 (7-fluoro-3,3,5-trimethyl-2,3-dihydro-1H-indole)

• Product Name: 7-fluoro-3,3,5-trimethyl-2,3-dihydro-1H-indole
• CAS No: 1283720-29-5
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 6391453
• PubChem ID: 79002307
• Update Time: 2025-10-29

7-fluoro-3,3,5-trimethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-3,3,5-trimethyl-2,3-dihydro-1H-indole
• 1H-Indole, 7-fluoro-2,3-dihydro-3,3,5-trimethyl-
• AKOS017516057
• 1283720-29-5
• EN300-1145399

• Inchi： 1S/C11H14FN/c1-7-4-8-10(9(12)5-7)13-6-11(8,2)3/h4-5,13H,6H2,1-3H3
• InChI Key： QXFVNIVTBJNPCS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2F)C(C)(C)C1

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on 7-fluoro-3,3,5-trimethyl-2,3-dihydro-1H-indole

7-Fluoro-3,3,5-Trimethyl-2,3-Dihydro-1H-Indole: A Comprehensive Overview

The compound 7-fluoro-3,3,5-trimethyl-2,3-dihydro-1H-indole, with the CAS number 1283720-29-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The indole framework itself is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The substitution pattern in this compound—specifically the fluorine atom at position 7 and three methyl groups at positions 3 and 5—contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of fluorinated indole derivatives in drug discovery. Fluorine substitution can significantly alter the physicochemical properties of a molecule, such as its lipophilicity and metabolic stability. In the case of 7-fluoro-3,3,5-trimethyl-2,3-dihydro-1H-indole, the fluorine atom at position 7 enhances the molecule's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This makes it a promising candidate for various therapeutic applications.

One area where this compound has shown potential is in the development of anticancer agents. Indole derivatives have been extensively studied for their antiproliferative effects on cancer cells. The methyl groups at positions 3 and 5 in this compound contribute to its hydrophobicity, which may enhance its ability to penetrate cellular membranes and interact with intracellular targets. Recent research has demonstrated that 7-fluoro-3,3,5-trimethyl-2,3-dihydro-1H-indole exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

In addition to its therapeutic applications, this compound has also been explored for its role in agrochemicals. Indole derivatives are known to exhibit plant growth-regulating properties, and the substitution pattern in 7-fluoro-3,3,5-trimethyl-2,3-dihydro-1H-indole may enhance its bioactivity in this context. Studies have shown that this compound can influence plant hormone signaling pathways, potentially leading to applications in crop protection and yield enhancement.

The synthesis of 7-fluoro-3,3,5-trimethyl-2,3-dihydro-1H-indole involves a multi-step process that typically begins with the preparation of an indole core followed by functionalization at specific positions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such compounds. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms at specific positions on the indole ring.

The pharmacokinetic properties of this compound are another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is crucial for determining its suitability as a drug candidate. Preliminary studies suggest that the methyl groups at positions 3 and 5 may influence its metabolic stability by reducing susceptibility to hepatic enzymes. However, further research is needed to fully characterize its pharmacokinetic behavior.

In conclusion, 7-fluoro-3,3,5-trimethyl-2,3-dihydro-1H-indole represents a valuable addition to the arsenal of indole derivatives being explored for diverse applications. Its unique substitution pattern confers properties that make it suitable for both therapeutic and agrochemical uses. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound holds promise for contributing to advancements in medicine and agriculture.